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Compound of Interest

Compound Name: Ferric chromate

Cat. No.: B079382

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition pathway of
ferric chromate (Fe203(CrOa)s), a process of significant interest in various fields including
catalysis, material science, and as a potential consideration in the stability studies of chromium-
containing compounds. While comprehensive data on the anhydrous form is limited, this
document synthesizes available information on its hydrated counterparts and analogous iron
and chromium compounds to present a scientifically grounded understanding of its thermal
behavior.

The Thermal Decomposition Pathway of Ferric
Chromate

The thermal decomposition of ferric chromate is a multi-step process involving dehydration
(for hydrated forms), decomposition into intermediate species, and final transformation into
stable metal oxides. The pathway outlined below is primarily based on studies of hydrated
ferric chromate, providing a foundational model for the anhydrous core's degradation.

The decomposition is proposed to proceed through the following key stages:

« Initial Decomposition and Formation of an Intermediate: Upon heating, ferric chromate is
postulated to decompose into ferric oxide (Fe20s3) and chromium(VI1) oxide (CrOs).
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» Reaction of Intermediates: The highly reactive chromium(VI) oxide will then react with the
initially formed ferric oxide.

o Formation of a Secondary Intermediate: This reaction leads to the formation of an iron-
chromium oxide intermediate.

» Final Decomposition to Stable Oxides: With a further increase in temperature, this
intermediate decomposes to the final, stable products: ferric oxide (Fe203) and chromium(lll)
oxide (Cr203).

This proposed pathway is supported by thermal analysis studies on various iron chromates,
which consistently identify the final products as oxides of iron(lll) and chromium(lil).[1] The
possible presence of an intermediate, such as Fe20(CrOa)2, has also been suggested in the
literature.[1]

Quantitative Data Summary

Due to the limited availability of specific quantitative data for anhydrous ferric chromate in the
reviewed literature, the following table provides a generalized summary of expected thermal
events based on the analysis of hydrated iron chromates and related compounds. The precise
temperatures and weight losses will be dependent on experimental conditions such as heating
rate and atmosphere.
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Note: This table is an illustrative summary based on analogous compounds and should be
confirmed by specific experimental data for anhydrous ferric chromate.

Visualizing the Decomposition Pathway and
Experimental Workflow

To clarify the proposed thermal decomposition pathway and the general experimental approach
for its analysis, the following diagrams are provided in the DOT language for Graphviz.
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Click to download full resolution via product page

Caption: Proposed thermal decomposition pathway of ferric chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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